Cas no 1355220-06-2 (1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine)
1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine
- 3-Pyridinemethanamine, α,4-dimethyl-6-(4-morpholinyl)-
-
- Inchi: 1S/C12H19N3O/c1-9-7-12(14-8-11(9)10(2)13)15-3-5-16-6-4-15/h7-8,10H,3-6,13H2,1-2H3
- InChI Key: FEXWKCGVQQLSBC-UHFFFAOYSA-N
- SMILES: NC(C1=C(C)C=C(N2CCOCC2)N=C1)C
Computed Properties
- Exact Mass: 221.153
- Monoisotopic Mass: 221.153
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.4A^2
1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500187-1g |
1-(4-Methyl-6-morpholinopyridin-3-yl)ethanamine |
1355220-06-2 | 97% | 1g |
$1061 | 2023-02-02 |
1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine
1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine: A Comprehensive Overview
1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine, also known by its CAS number 1355220-06-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in the scientific community.
The molecular structure of 1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine is characterized by a pyridine ring substituted with a methyl group at the 4-position and a morpholine group at the 6-position. The ethylamine moiety attached to the 3-position of the pyridine ring introduces additional functional diversity, making this compound versatile for various chemical transformations. The combination of these groups creates a molecule with intriguing electronic and steric properties, which are crucial for its biological activity.
Recent research has focused on the synthesis of this compound, employing novel catalytic systems and green chemistry principles. For instance, studies have demonstrated that the use of palladium-catalyzed cross-coupling reactions can significantly enhance the efficiency of its synthesis. These methods not only reduce reaction times but also minimize the generation of hazardous byproducts, aligning with contemporary sustainability goals in chemical manufacturing.
The bioactivity of 1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine has been extensively investigated in preclinical models. Findings suggest that this compound exhibits potent inhibitory effects on certain enzyme targets, making it a promising candidate for therapeutic interventions in areas such as oncology and neurodegenerative diseases. Moreover, its ability to penetrate cellular membranes efficiently has been validated through in vitro permeability assays, further underscoring its potential as a drug lead.
In terms of applications, this compound has shown promise in modulating signaling pathways associated with cell proliferation and apoptosis. For example, recent studies have highlighted its role in inhibiting key kinases involved in cancer progression. Additionally, its morpholine group contributes to enhanced solubility and stability, which are critical factors for drug delivery systems.
The future outlook for 1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine is bright, with ongoing research exploring its potential as a scaffold for developing more potent and selective drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings.
In conclusion, CAS No. 1355220-06-2, or 1-(4-Methyl-6
1355220-06-2 (1-(4-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)